2-(2,4-Dimethoxyphenyl)-2-oxoethan-1-aminium chloride

• IUPAC Name: [2-(2,4-dimethoxyphenyl)-2-oxoethyl]azanium;chloride
• InChI: InChI=1S/C10H13NO3.ClH/c1-13-7-3-4-8(9(12)6-11)10(5-7)14-2;/h3-5H,6,11H2,1-2H3;1H
• InChI Key: LEEHGZWQGVPBJU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)C[NH3+])OC.[Cl-]
• Molecular Formula: C10H14ClNO3
• DSSTOX Substance ID: DTXSID10587579
• Molecular Weight: 231.67 g/mol
• CAS RN: 123464-63-1

Description

Synthesis Analysis

Studies on compounds with similar structural features, such as aroxyalkylaminoalcohol derivatives, provide insights into synthesis methods that could be applicable to 2-(2,4-Dimethoxyphenyl)-2-oxoethan-1-aminium chloride. For instance, the synthesis of related compounds involves steps that ensure the formation of the desired molecular structure with specific functional groups, which may involve reactions under controlled conditions to achieve the correct molecular conformation and intermolecular interactions (Nitek et al., 2022).

Molecular Structure Analysis

The molecular structure of compounds closely related to 2-(2,4-Dimethoxyphenyl)-2-oxoethan-1-aminium chloride shows that protonation can influence the geometry significantly. For example, in certain aroxyalkylaminoalcohol derivatives, protonation affects the molecular linker between aromatic rings, altering their orientation and the overall molecular conformation. These structural variations have implications for the compound's reactivity and interactions with other molecules (Nitek et al., 2022).

Chemical Reactions and Properties

The reactivity of structurally similar compounds, such as reactions with oxalyl chloride leading to glyoxyloyl chloride derivatives, highlights the potential chemical behavior of 2-(2,4-Dimethoxyphenyl)-2-oxoethan-1-aminium chloride. Such reactions are influenced by factors like solvent and temperature, which can affect the proportion of products formed. This suggests that the compound may also exhibit specific reactivity patterns under different conditions (Black et al., 1996).

Physical Properties Analysis

The physical properties of 2-(2,4-Dimethoxyphenyl)-2-oxoethan-1-aminium chloride can be inferred from related compounds. For example, crystal structure analysis provides information on the solid-state arrangement, hydrogen bonding, and molecular conformations, which are crucial for understanding the compound's stability, solubility, and potential applications (Nitek et al., 2022).

Chemical Properties Analysis

The chemical properties, such as reactivity towards other compounds and potential as a synthetic intermediate, can be deduced from the behavior of similar compounds. The transformation of related compounds under specific conditions provides valuable insights into the chemical versatility and potential applications of 2-(2,4-Dimethoxyphenyl)-2-oxoethan-1-aminium chloride in synthesis and chemical reactions (Black et al., 1996).

Scientific Research Applications

Environmental Impact and Degradation

• Degradation of Lignin Model Compounds : Research into the acidolysis of lignin model compounds, such as those containing dimethoxyphenyl groups, sheds light on the environmental degradation processes of lignin, a major plant biomass component. This work is critical for understanding how complex organic molecules break down in nature and in industrial processes, potentially contributing to more efficient biomass utilization and bioremediation strategies (Yokoyama, 2015).

• Natural Attenuation of Contaminants : Studies on the natural attenuation of chlorinated compounds in the environment, such as in hyporheic zones, provide valuable insights into the biogeochemical processes that can mitigate contaminant fluxes to surface waters. These findings are essential for environmental protection and the development of strategies to manage and remediate polluted water bodies (Weatherill et al., 2018).

Molecular and Material Science

• Advanced Oxidation Processes : The interaction of chloride ions with persulfates in advanced oxidation processes (AOPs) has been reviewed, highlighting the role of chloride in forming reactive chlorine species that can degrade organic pollutants. This research is critical for improving water treatment technologies and understanding the chemistry involved in pollutant degradation (Oyekunle et al., 2021).

• Polyvinyl Chloride (PVC) Surface Modification : Investigations into the modification of PVC surfaces into layers of macromolecular cyclams provide a novel method for chemical encapsulation. This research contributes to the development of materials with enhanced resistance to aggressive media, improved mechanical strength, and the ability to bind metal ions into complexes, offering new possibilities in material science and engineering (Fridman et al., 2015).